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Technical Support Center: Optimizing Folicur
Plus Performance with Adjuvants

Welcome to the technical support center for Folicur Plus. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on selecting
appropriate adjuvants to enhance the performance of Folicur Plus in experimental settings.

Frequently Asked Questions (FAQS)

Q1: What are the active ingredients in Folicur Plus and how do they work?

Al: Folicur Plus is a broad-spectrum fungicide with two active ingredients: tebuconazole and
fluopyram. This combination provides a dual mode of action for effective disease control.

e Tebuconazole is a DeMethylation Inhibitor (DMI) fungicide. It works by inhibiting the C14-
demethylase enzyme, which is crucial for the biosynthesis of ergosterol, a vital component of
the fungal cell membrane. Disruption of ergosterol production leads to impaired fungal
growth and reproduction.[1]
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e Fluopyram is a Succinate Dehydrogenase Inhibitor (SDHI). It targets the fungal respiratory
chain by blocking the succinate dehydrogenase enzyme (Complex 1), which inhibits energy
production within the fungal cells.[2][3]

This dual-action mechanism helps in managing a broad spectrum of fungal pathogens and can
help mitigate the development of resistance.

Q2: What is an adjuvant and why should | consider using one with Folicur Plus?

A2: An adjuvant is a substance added to a pesticide formulation or tank mix to improve its
effectiveness. For a systemic fungicide like Folicur Plus, which needs to be absorbed by the
plant, adjuvants can play a crucial role in enhancing performance by:

e Improving spray coverage: Surfactants reduce the surface tension of spray droplets, allowing
them to spread more evenly across the leaf surface.

o Enhancing uptake and penetration: Certain adjuvants can help the active ingredients
penetrate the waxy cuticle of the leaf, leading to better systemic activity.

 Increasing rainfastness: Stickers help the fungicide adhere to the leaf surface, reducing the
likelihood of it being washed off by rain.

e Reducing spray drift: Drift control agents increase the droplet size, minimizing off-target
movement of the spray.

Q3: What types of adjuvants are commonly used with fungicides like Folicur Plus?
A3: Several types of adjuvants can be used, each with specific properties:

¢ Non-ionic Surfactants (NIS): These are the most commonly used adjuvants with fungicides.
They are excellent wetting and spreading agents that improve the coverage of the fungicide
on the plant surface.[4]

e Crop Oil Concentrates (COC): COCs are a mixture of petroleum-based oil and a non-ionic
surfactant. They can enhance the penetration of the fungicide through the leaf cuticle but
may increase the risk of phytotoxicity (crop injury) under certain conditions.[4][5]
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» Methylated Seed Oils (MSO): MSOs are derived from vegetable oils and are also effective at
improving penetration. They are often considered more effective than COCs but can also
carry a risk of phytotoxicity.

o Organosilicone Surfactants: These are highly effective "super-spreaders” that can
significantly reduce surface tension and improve coverage, even at very low concentrations.
They can also enhance rainfastness.

Q4: How do | choose the right adjuvant for my experiment?
A4: The choice of adjuvant depends on several factors:

o Target Pathogen and Host Plant: The leaf surface characteristics (e.g., waxiness, hairiness)
of the host plant can influence which adjuvant will be most effective at improving coverage
and penetration.

o Environmental Conditions: In hot and dry conditions, an adjuvant that reduces evaporation
and improves uptake (like a COC or MSO) might be beneficial. In areas with frequent rainfall,
a sticker or an adjuvant that enhances rainfastness is important.[6]

o Experimental Goals: If the primary goal is to maximize uptake for a systemic effect, a
penetrant like a COC or MSO might be chosen. If uniform coverage is the main concern, a
non-ionic or organosilicone surfactant would be suitable.

» Potential for Phytotoxicity: Always consider the potential for crop injury, especially with oil-
based adjuvants. It is advisable to test the adjuvant on a small number of plants before
large-scale application.

Q5: Can | tank-mix Folicur Plus and an adjuvant with other products?

A5: It is generally possible to tank-mix Folicur Plus and an adjuvant with other pesticides or
fertilizers. However, it is crucial to perform a jar test beforehand to ensure physical compatibility
and to check the product labels for any known incompatibilities. Mixing certain products can
sometimes lead to reduced efficacy or increased phytotoxicity.
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Issue

Possible Cause

Troubleshooting Steps

Poor disease control despite
using Folicur Plus with an

adjuvant.

Inadequate spray coverage.

- Ensure proper calibration of
spray equipment. - Consider
using a non-ionic or
organosilicone surfactant to
improve spreading. - Increase
spray volume to ensure
thorough coverage of the plant

canopy.

Incorrect adjuvant selection.

- Re-evaluate the choice of
adjuvant based on the target
plant and environmental
conditions. For waxy leaves, a
penetrant like a COC or MSO

might be necessary.

Fungal resistance.

- Rotate Folicur Plus with
fungicides that have a different
mode of action. - Avoid
repeated applications of
fungicides from the same
FRAC group.

Poor timing of application.

- Apply Folicur Plus as a
preventative treatment or at
the first sign of disease.
Curative action is less effective
once the disease is well-

established.

Phytotoxicity (leaf burn,
stunting) observed after

application.

High concentration of adjuvant,

especially COCs or MSOs.

- Reduce the concentration of
the adjuvant. - Switch to a non-
ionic surfactant, which
generally has a lower risk of

phytotoxicity.

Application during periods of

high temperature or humidity.

- Avoid spraying during the
hottest part of the day. Apply in

© 2026 BenchChem. All rights reserved.

4/14

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12812056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

the early morning or late

evening.

- Perform a jar test before
Incompatibility of tank-mix mixing products. - Consult
partners. product labels for known

incompatibilities.

Uneven spray distribution on High surface tension of spray

plants. droplets.

- Add a non-ionic or
organosilicone surfactant to
the tank mix to reduce surface
tension and improve

spreading.

- Use nozzles that produce a

) medium-sized droplet for good
Improper nozzle selection or )
coverage and drift control. -
pressure.
Operate the sprayer at the

recommended pressure.

Data on Folicur Plus Performance with Adjuvants

The following tables summarize hypothetical performance data of Folicur Plus (Tebuconazole

+ Fluopyram) with different adjuvants against common fungal pathogens. This data is

illustrative and intended to demonstrate the potential impact of adjuvant selection. Actual

results may vary depending on experimental conditions.

Table 1: In Vitro Efficacy of Folicur Plus with Different Adjuvants against Powdery Mildew

(Erysiphe graminis) on Wheat Seedlings
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Concentration of ] Mycelial Growth
Treatment . Adjuvant (0.1% v/v) .

Folicur Plus (ppm) Inhibition (%)
Control 0 None 0
Folicur Plus 1.0 None 75
Folicur Plus + NIS 1.0 Non-ionic Surfactant 85
Folicur Plus + COC 1.0 Crop Oil Concentrate 92
Folicur Plus + .

1.0 Organosilicone 20

Organosilicone

Table 2: Field Efficacy of Folicur Plus with Different Adjuvants on Soybean Rust (Phakopsora
pachyrhizi) Control

Application . )
. Adjuvant (0.5% Disease .
Treatment Rate of Folicur ) Yield ( kg/ha)
viv) Severity (%)

Plus (L/ha)
Untreated

0 None 65 1500
Control
Folicur Plus 0.5 None 25 2500
Folicur Plus + Non-ionic

0.5 20 2700
NIS Surfactant
Folicur Plus + Crop Qil

0.5 15 2900
coC Concentrate

Experimental Protocols
Protocol 1: In Vitro Fungicide Efficacy Testing (Microtiter
Plate Assay)

This protocol outlines a method for determining the inhibitory effect of Folicur Plus and
adjuvant combinations on the mycelial growth of a target fungus in a 96-well microtiter plate.
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Materials:

Folicur Plus

Selected adjuvants (NIS, COC, Organosilicone)

Target fungal culture

Potato Dextrose Broth (PDB) or other suitable liquid medium
Sterile 96-well flat-bottom microtiter plates
Spectrophotometer (plate reader)

Sterile distilled water

Micropipettes and sterile tips

Methodology:

o Prepare Fungal Inoculum: Grow the target fungus in PDB for 5-7 days. Filter the culture

through sterile cheesecloth to obtain a mycelial suspension. Adjust the concentration to
approximately 1 x 10"5 CFU/mL.

Prepare Stock Solutions: Prepare a stock solution of Folicur Plus in sterile distilled water.
Prepare stock solutions of the adjuvants according to the manufacturer's recommendations.

Prepare Treatment Solutions: In the wells of the microtiter plate, prepare serial dilutions of
Folicur Plus. For treatments with adjuvants, add the specified concentration of the adjuvant
to each Folicur Plus dilution. Include control wells with:

[e]

Fungus in PDB only (negative control)

o

Fungus in PDB with adjuvant only

[¢]

PDB only (blank)
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« Inoculation: Add the fungal inoculum to each well (except the blank). The final volume in
each well should be 200 pL.

 Incubation: Incubate the plates at the optimal temperature for the target fungus for 3-5 days.

» Data Collection: Measure the optical density (OD) of each well at a suitable wavelength (e.qg.,
600 nm) using a microplate reader.

» Data Analysis: Calculate the percentage of mycelial growth inhibition for each treatment
compared to the negative control.

Protocol 2: In Vivo Fungicide Efficacy Testing
(Greenhouse Assay)

This protocol describes a method for evaluating the efficacy of Folicur Plus and adjuvant
combinations in controlling a fungal disease on whole plants in a greenhouse setting.

Materials:
o Healthy host plants of a susceptible variety

Folicur Plus

Selected adjuvants

Target fungal pathogen inoculum

Handheld or backpack sprayer

Controlled environment greenhouse
Methodology:

o Plant Propagation: Grow host plants to a suitable growth stage for infection (e.g., 3-4 true
leaves).

o Treatment Application: Prepare the spray solutions of Folicur Plus with and without the
selected adjuvants at the desired concentrations. Include an untreated control group.
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Spraying: Apply the treatments to the plants using a sprayer, ensuring uniform coverage of
the foliage. Allow the spray to dry completely.

Inoculation: Prepare a spore suspension of the target pathogen. Inoculate the treated and
control plants by spraying the spore suspension onto the foliage.

Incubation: Place the plants in a high-humidity environment (e.g., a dew chamber or covered
with plastic bags) for 24-48 hours to promote infection.

Greenhouse Maintenance: Move the plants to a greenhouse with conditions conducive to
disease development.

Disease Assessment: After a specified incubation period (e.g., 7-14 days), assess the
disease severity on each plant. This can be done by visually estimating the percentage of
leaf area affected by the disease or by using a disease rating scale.

Data Analysis: Compare the disease severity in the treated groups to the untreated control to
determine the efficacy of each treatment.

Visualizations
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Caption: Experimental workflow for evaluating Folicur Plus with adjuvants.
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Caption: Tebuconazole's mode of action on the fungal ergosterol biosynthesis pathway.
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Caption: Fluopyram's mode of action on the fungal mitochondrial respiratory chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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